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Compound of Interest

Compound Name: CC-885-CH2-Peg1-NH-CH3

Cat. No.: B12412776 Get Quote

Technical Support Center: CC-885-CH2-Peg1-NH-
CH3
Disclaimer: The compound "CC-885-CH2-Peg1-NH-CH3" is a specific derivative of the known

cereblon modulator, CC-885. Publicly available data for this exact derivative is limited. This

guide is based on the known properties of the parent compound CC-885 and established

principles for handling complex organic molecules in DMSO. The PEG (polyethylene glycol)

linker may influence solubility, and these guidelines should be used as a starting point for your

experiments.

Frequently Asked Questions (FAQs)
Q1: My CC-885-CH2-Peg1-NH-CH3 powder is not dissolving in DMSO. What are the common

causes?

A1: Several factors can impede dissolution in DMSO. First, verify the quality of your solvent;

DMSO is highly hygroscopic and readily absorbs atmospheric moisture, which can significantly

reduce its solvating power.[1][2] Always use fresh, anhydrous, high-purity (e.g., cell culture or

HPLC grade) DMSO from a tightly sealed container.[1] Second, the intended concentration

may exceed the compound's solubility limit. Finally, insufficient physical agitation may fail to

break up the compound's crystal lattice energy.[3]
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Q2: What is the expected solubility of the parent compound, CC-885, in DMSO? I see different

values from different suppliers.

A2: You are correct, reported solubility values for CC-885 in DMSO vary significantly between

suppliers. This variation can be due to differences in the crystalline form of the compound

(amorphous vs. highly crystalline), purity, and the dissolution methodology used (e.g., with or

without sonication).[3][4] It is crucial to consult the Certificate of Analysis for your specific batch,

but the published data provides a useful range.

Q3: My compound dissolved perfectly in DMSO initially, but after storing it at -20°C, I see a

precipitate. What happened?

A3: This is a common issue. Precipitation upon storage, especially after freeze-thaw cycles,

can occur for several reasons. The compound may have initially formed a supersaturated

solution that is not stable over the long term.[4] Each freeze-thaw cycle increases the

probability of crystallization into a less soluble, more stable thermodynamic form.[3][4]

Additionally, if the vial is not sealed properly, moisture can be absorbed into the DMSO upon

warming, reducing solubility and causing the compound to precipitate.[4]

Q4: When I dilute my DMSO stock into my aqueous cell culture medium, the compound

immediately "crashes out" or precipitates. How can I prevent this?

A4: This phenomenon occurs due to the rapid change in solvent polarity when a concentrated

DMSO stock is added to an aqueous solution.[1][5] The compound, which is soluble in the

organic DMSO, is not soluble in the aqueous environment of the media. To prevent this, use a

serial or stepwise dilution method.[1][5] Also, ensure the final concentration of DMSO in your

culture medium is as low as possible (ideally below 0.1% and not exceeding 0.5%) to avoid

cellular toxicity and solubility issues.[5][6] Pre-warming the media to 37°C can also help

maintain solubility.[5]

Troubleshooting Guide
This guide provides solutions to specific issues you may encounter.
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Problem Potential Cause Recommended Solution

Powder will not dissolve in

DMSO at the desired

concentration.

1. Hygroscopic DMSO: Solvent

has absorbed water. 2.

Concentration too high:

Exceeds the solubility limit. 3.

Insufficient Energy: Inadequate

mixing or heating.

1. Use a fresh, unopened

bottle of anhydrous, high-purity

DMSO.[1] 2. Prepare a more

dilute stock solution (e.g., try 5

mM if 10 mM fails).[1] 3. Vortex

vigorously. If needed, sonicate

in a water bath for 5-10

minutes or gently warm the

solution to 37°C.[1][7]

Stock solution is hazy or

cloudy after preparation.

Incomplete Dissolution: Micro-

precipitates are present.

Centrifuge the vial to pellet the

undissolved compound.

Carefully collect the

supernatant, which represents

the saturated solution at that

temperature. Determine the

concentration of this

supernatant (e.g., via UV-Vis)

to find the actual solubility limit.

Compound precipitates from

DMSO stock during storage.

1. Freeze-thaw cycles:

Promotes crystallization. 2.

Unstable supersaturated

solution. 3. Moisture

absorption.

1. Aliquot the stock solution

into single-use vials to avoid

repeated freeze-thaw cycles.

[2] 2. Prepare a fresh stock

solution before each

experiment or re-dissolve by

warming and sonicating before

use.[4] 3. Ensure vials are

tightly sealed with parafilm.

Compound precipitates upon

dilution into aqueous

buffer/media.

Rapid Solvent Exchange:

Compound is not soluble in the

aqueous environment.

Perform a serial dilution. First,

create an intermediate dilution

of your stock in pre-warmed

(37°C) media, then add this to

the final culture volume.[5] Add

the stock solution dropwise
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while gently vortexing the

media.[5]

Data Presentation
Table 1: Reported Solubility of Parent Compound CC-
885 in DMSO
Note: These values are for the parent compound CC-885 and should be used as a reference.

The solubility of the specified derivative may vary.

Supplier Reported Solubility
Molar Equivalent

(MW: 440.88 g/mol )
Notes

Cayman Chemical ~12.5 mg/mL[8] ~28.35 mM -

MedChemExpress 66.67 mg/mL[7] ~151.22 mM
Requires sonication.

[7]

Selleck Chemicals
40 mg/mL - 88

mg/mL[2]

~90.72 mM - 199.6

mM

Notes that moisture-

absorbing DMSO

reduces solubility.[2]

TargetMol 67.5 mg/mL[9] ~153.1 mM
Recommends

sonication.[9]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution

Preparation: Bring the vial of CC-885-CH2-Peg1-NH-CH3 and a new, sealed bottle of

anhydrous, high-purity DMSO to room temperature.

Weighing: Weigh the desired amount of compound powder in a sterile microcentrifuge tube.

Dissolution: Add the calculated volume of anhydrous DMSO to achieve the target

concentration.
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Agitation: Vortex the solution vigorously for 2-3 minutes.

Sonication (If Needed): If particles are still visible, place the vial in a water bath sonicator for

5-15 minutes. Avoid overheating the sample.[7][9]

Gentle Heating (If Needed): If sonication is insufficient, place the vial in a 37°C water bath for

10-15 minutes, vortexing intermittently.[1]

Inspection: Visually inspect the solution against a light source to ensure it is clear and free of

particles.

Storage: If not for immediate use, aliquot the stock solution into single-use, tightly sealed

vials to minimize freeze-thaw cycles and store at -20°C or -80°C, protected from light.[2]

Protocol 2: Preventing Precipitation During Dilution into
Aqueous Media
This protocol is for preparing a final concentration of 10 µM in a 1 mL cell culture volume from a

10 mM DMSO stock.

Thaw and Warm: Thaw a single-use aliquot of the 10 mM stock solution at room

temperature. Pre-warm your complete cell culture medium to 37°C.[5]

Prepare Intermediate Dilution (100 µM): In a sterile tube, add 998 µL of the pre-warmed cell

culture medium. Add 2 µL of the 10 mM DMSO stock solution. This creates a 100 µM

intermediate solution with 0.2% DMSO. Mix thoroughly by gentle vortexing.

Prepare Final Working Solution (10 µM): To a culture plate well already containing 900 µL of

cells in medium, add 100 µL of the 100 µM intermediate dilution.

Final Concentrations: The final volume is 1 mL, the final compound concentration is 10 µM,

and the final DMSO concentration is 0.02%, which is well-tolerated by most cell lines.

Visualizations
Troubleshooting Workflow
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Solubility Issue:
Compound does not fully dissolve in DMSO

Use fresh, anhydrous, high-purity DMSO?

Issue Persists:
Consider alternative solvent

or consult specialist

No

Vortex vigorously
for 2-3 minutes

Yes

Sonicate in water bath
for 5-15 minutes

Not dissolved

Compound Dissolved

Dissolved Gently warm to 37°C
for 10-15 minutes

Not dissolved

Dissolved

Prepare a more dilute
stock solution

Not dissolved

Dissolved

Dissolved Still not dissolved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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